2-(6-(furan-3-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)acetic acid

• IUPAC Name: 2-[6-(furan-3-yl)imidazo[1,2-b]pyrazol-1-yl]acetic acid
• InChI: InChI=1S/C11H9N3O3/c15-11(16)6-13-2-3-14-10(13)5-9(12-14)8-1-4-17-7-8/h1-5,7H,6H2,(H,15,16)
• InChI Key: PPUPUKSKTMWPKO-UHFFFAOYSA-N
• Canonical SMILES: C1=COC=C1C2=NN3C=CN(C3=C2)CC(=O)O
• Molecular Formula: C11H9N3O3
• Molecular Weight: 231.21 g/mol

Description

Molecular Structure Analysis

The molecular structure of “2-(6-(furan-3-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)acetic acid” can be analyzed using various spectroscopic techniques. For instance, 1H NMR and 13C NMR can provide information about the hydrogen and carbon atoms in the molecule.

Chemical Reactions Analysis

While specific chemical reactions involving “this compound” are not available, related compounds such as pyrazole derivatives have been studied. For example, hydrazine-coupled pyrazoles were synthesized and evaluated for their antileishmanial and antimalarial activities.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” can be inferred from its molecular formula C11H9N3O3 and molecular weight 231.21 g/mol. Further analysis would require experimental data.

Mechanism of Action

Target of Action

Compounds with similar structures, such as chalcones and pyrazoles, have been found to exhibit a wide range of biological activities including antibacterial, antimalarial, antioxidant, antiviral, anti-inflammatory, analgesic, antiplatelet, and anti-cancer agents . The specific targets of these compounds can vary widely depending on their structure and the disease or condition they are designed to treat.

Mode of Action

The biological action of these compounds is thought to be due to the conjugation of the double bond with the carbonyl group . They may interact with their targets by forming covalent bonds, disrupting normal cellular processes, or modulating the activity of specific proteins or enzymes.

Advantages and Limitations for Lab Experiments

FIPA has several advantages for lab experiments. It is a potent and selective inhibitor of 2-(6-(furan-3-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)acetic acid, which makes it a useful tool for studying the metabolism of AA and the production of leukotrienes. It is also relatively easy to synthesize, which makes it a convenient tool for laboratory research. One limitation of FIPA is that it is not suitable for in vivo studies due to its short half-life in the body.

Future Directions

FIPA has potential applications in the treatment of inflammatory diseases, such as asthma, arthritis, and allergies. It could also be used to study the role of 2-(6-(furan-3-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)acetic acid in the production of leukotrienes in various cell types and tissues. Additionally, it could be used to study the effects of this compound inhibition on inflammation and other related diseases. Finally, further research could be done to explore the potential of FIPA as an anti-inflammatory drug.

Scientific Research Applications

FIPA has been extensively studied in the laboratory and has been found to be a useful tool in the study of the metabolism of AA and the production of leukotrienes. FIPA has been used to study the role of 2-(6-(furan-3-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)acetic acid in the production of leukotrienes in various cell types and tissues. It has also been used to study the effects of this compound inhibition on inflammatory diseases, such as asthma, arthritis, and allergies.